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Welcome to the technical support guide for researchers and scientists utilizing lead acetate

(Pb(Ac)₂) as a precursor for high-quality perovskite thin films. The adoption of lead acetate over

conventional lead halides offers significant advantages, including improved solubility and the

ability to form ultra-smooth, pinhole-free films without complex anti-solvent steps.[1][2]

However, the unique chemistry of acetate-based routes presents specific challenges that can

lead to film defects if not properly managed.

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting

protocols designed to address common issues encountered during experimental work. We will

delve into the causality behind these challenges and provide field-proven, step-by-step

solutions to help you achieve dense, uniform, and highly efficient perovskite films.

Frequently Asked Questions (FAQs)
FAQ 1: I switched to a lead acetate precursor to reduce
pinholes, but my films are still poor quality. What are the
most common reasons for this?
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While lead acetate is an excellent precursor for achieving high-quality films, its processing

window is sensitive to specific factors that differ from traditional lead halide routes. The most

common culprits for persistent pinholes and poor morphology are:

Humidity Exposure: Lead acetate is highly sensitive to moisture and can undergo

hydroxylation, which disrupts the subsequent conversion to the perovskite phase and affects

reproducibility.[3][4][5]

Incomplete Conversion: The reaction of the solid Pb(Ac)₂ film into the final perovskite

structure is highly dependent on the concentration and application of the halide salt solution

(e.g., methylammonium iodide - MAI). An imbalance can lead to unreacted precursor sites,

which are essentially defects.[3]

Rapid, Uncontrolled Crystallization: The conversion from lead acetate to perovskite can be

very fast due to the facile removal of the acetate byproduct.[6][7] Without proper control, this

can lead to the formation of small, poorly interconnected grains rather than a dense, uniform

film.[2]

Sub-optimal Precursor Solution: The stability and solubility of lead acetate in the precursor

solution are critical. Poor solubility can lead to particulates that act as nucleation sites for

defects.[3]

The following sections will address each of these points with specific, actionable

troubleshooting advice.

FAQ 2: How does humidity specifically affect my lead
acetate precursor film, and what is the best way to
prevent this?
This is the single most critical parameter to control in an acetate-based workflow. Lead acetate

readily reacts with water from the ambient environment in a process called hydroxylation. This

reaction alters the chemical nature of the precursor film, making it less soluble and reactive

during the conversion step, which results in an incomplete transformation to the perovskite

phase and a film with poor surface coverage.[3][4]

Mitigation Strategy: The Drying Step
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To ensure reproducible, high-quality films, the deposited lead acetate film must be thoroughly

dried in an inert, low-humidity environment before the conversion step.

Recommended Protocol: Pre-Conversion Drying

Deposition: Deposit your lead acetate precursor film via your chosen method (e.g., spin-

coating, dip-coating) inside a nitrogen-filled glovebox.

Initial Anneal: Place the substrate on a hotplate at a low temperature (e.g., 50-70°C) for 5-10

minutes to remove the bulk solvent.

Crucial Drying Step: Store the film under a flow of dry air or nitrogen, or in a desiccator with a

strong drying agent, to achieve a relative humidity (RH) below 1%.[4][5] This step is critical

for removing adsorbed water and preventing hydroxylation. Aging the film under these dry

conditions results in an anhydrous Pb(Ac)₂ phase that is more soluble and converts more

completely.[3]

Conversion: Proceed immediately to the halide salt conversion step within the controlled

environment.
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Caption: Effect of humidity on the lead acetate conversion process.

FAQ 3: My film appears hazy or shows poor coverage
after the conversion step. How do I optimize the
conversion process?
Incomplete conversion is another major source of defects. In a typical two-step process, the

solid Pb(Ac)₂ film is converted to perovskite by immersing it in or spin-coating it with a solution

of an organic halide salt, most commonly methylammonium iodide (MAI) in isopropanol (IPA).

The concentration of this MAI solution is a critical parameter.
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Mechanism Insight: The conversion process involves the partial dissolution of the lead acetate

film and the subsequent nucleation and growth of the perovskite phase.[5]

Low MAI Concentration: Can lead to slow or incomplete crystal growth, resulting in poor

surface coverage.

High MAI Concentration: Significantly improves surface coverage and reduces pinholes.

However, excessively high concentrations can sometimes form a blocking layer on the

surface that prevents the full conversion of the underlying film.[5]

Optimization Strategy: Systematically varying the MAI concentration is key to finding the

optimal processing window for your specific setup.

MAI Concentration (in IPA)
Expected Outcome on Film
Quality

Reference

Low (~8-9 mg/mL)
Incomplete surface coverage,

significant pinholes
[3]

Medium (~10-11 mg/mL)
Improved coverage, but some

pinholes may persist
[3]

Optimal (~12 mg/mL)
Excellent surface coverage,

dense and uniform film
[3][4]

High (>13 mg/mL)

Risk of forming a surface

blocking layer, potential for

residual PbI₂

[5]

Table 1: General influence of MAI converter solution concentration on MAPI film quality.

FAQ 4: How can I use additives to further improve film
morphology and passivate defects?
Additives in the precursor solution can play a crucial role in controlling crystallization kinetics

and improving the final film quality.

Mechanism Insight: Additives work by various mechanisms, such as improving precursor

solubility, coordinating with lead ions to slow down crystallization, or passivating grain
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boundaries in the final film.[8][9][10]

Additive
Function /
Mechanism

Typical
Concentration

Reference(s)

Acetic Acid (HAc)

Promotes better

solubility of the lead

acetate salt by

lowering the pH of the

precursor solution.

A few vol% in the

solvent
[3]

Dimethyl Sulfoxide

(DMSO)

Forms a stable

intermediate complex

with the lead

precursor, which

delays the rapid

crystallization

process. This allows

for more time for

crystal growth, leading

to larger grains and a

more uniform film.

Small amount (e.g., 5-

10 vol%) in the

precursor solution

[1]

Ammonium Acetate

(NH₄Ac)

Improves perovskite

film morphology by

diminishing pinholes

and increasing

surface coverage.

~10 wt% in the MAI

solution
[11]

Methylammonium

Bromide (MABr)

Can be used in small

quantities in a

primarily iodide-based

precursor solution to

create a mixed-halide

perovskite, which can

result in more uniform

and compact films.

Varies, often a small

molar ratio relative to

MAI

[1]

Table 2: Common additives for lead acetate precursor solutions and their functions.
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Core Experimental Protocol & Troubleshooting
Recommended Starting Protocol: Two-Step Deposition
of MAPbI₃
This protocol provides a robust starting point. Optimization of spin speeds and concentrations

for your specific substrate and environment is recommended.

Step 1: Precursor Solution Preparation (Pb(Ac)₂)

Inside a nitrogen-filled glovebox, dissolve lead(II) acetate trihydrate (Pb(Ac)₂·3H₂O) in

methanol to your desired concentration (e.g., to create a 0.63 M solution).[4]

Optional Additive: Add a small volume of acetic acid to improve solubility.

Stir the solution at room temperature for at least 2 hours to ensure complete dissolution.

Filter the solution through a 0.22 µm PTFE syringe filter before use.

Step 2: Pb(Ac)₂ Film Deposition & Drying

Use pre-cleaned substrates (e.g., FTO/glass with a charge transport layer).

Deposit the Pb(Ac)₂ solution via spin-coating (e.g., 3000 rpm for 30s).

Transfer the substrate to a hotplate inside the glovebox and anneal at 70°C for 10 minutes.

Crucially, store the film in a desiccator or under a dry air/N₂ flow for at least 30 minutes to

ensure an anhydrous state.[3]

Step 3: Perovskite Conversion (MAI)

Prepare the converter solution by dissolving MAI in anhydrous isopropanol (IPA) to a

concentration of 12 mg/mL.[3][4]

Deposit the MAI solution onto the dried Pb(Ac)₂ film via spin-coating (e.g., 3000 rpm for 30s).

A color change from transparent to dark brown/black should be observed, indicating

perovskite formation.
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Step 4: Final Annealing

Immediately transfer the substrate to a pre-heated hotplate inside the glovebox.

Anneal at 100°C for 15-20 minutes to remove residual solvent and complete the

crystallization process.

1. Substrate Cleaning

2. Prepare Pb(Ac)₂ Solution
(in Methanol)

3. Spin-Coat Pb(Ac)₂ Film

4. Dry Film
(70°C + <1% RH)

6. Spin-Coat MAI for Conversion

5. Prepare MAI Solution
(12 mg/mL in IPA)

7. Final Anneal
(100°C for 15 min)

Result:
High-Quality Perovskite Film

Click to download full resolution via product page
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Caption: Recommended workflow for two-step perovskite film deposition.

Troubleshooting Guide
Observed Defect Potential Cause(s)

Suggested Corrective
Action(s)

Film is hazy, opaque, or

yellowish after Step 2

Hydroxylation of the Pb(Ac)₂

film due to moisture exposure.

Ensure Step 2 and subsequent

storage occur in an

environment with <1% RH.

Increase drying time.

Poor surface coverage / large

pinholes after Step 4

1. Incomplete conversion due

to low MAI concentration. 2.

Insufficient drying of the

Pb(Ac)₂ film.

1. Increase MAI concentration

incrementally towards 12

mg/mL.[3] 2. Verify and

enforce strict drying conditions

before the conversion step.[4]

Film is uniform but has very

small grains

Crystallization is too rapid and

uncontrolled.

Introduce a small amount of

DMSO into the Pb(Ac)₂

precursor solution to slow

crystallization.[1] Consider

implementing a solvent

annealing step after MAI

deposition.[12]

Film looks good but device

performance is low

Presence of micro-scale

pinholes or passivated defects

at grain boundaries.

1. Introduce a defect-

passivating additive like

NH₄Ac.[11] 2. Ensure full

conversion; residual Pb(Ac)₂

can act as a recombination

center.

References
Sirkiä, S., Masood, M. T., Hadadian, M., Qudsia, S., Rosqvist, E., Zakeeruddin, S. M., ... &

Kaskela, A. (2024). Scalable Lead Acetate-Based Perovskite Thin Films Prepared via

Controlled Nucleation and Growth under Near Ambient Conditions. ACS Omega. [Link][3][4]

[5]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://pubs.acs.org/doi/10.1021/acsomega.3c08912
https://www.researchgate.net/publication/378129568_Scalable_Lead_Acetate-Based_Perovskite_Thin_Films_Prepared_via_Controlled_Nucleation_and_Growth_under_Near_Ambient_Conditions
https://www.researchgate.net/publication/334841208_Improving_the_quality_of_perovskite_based_on_lead_acetate_for_efficient_solar_cell
https://www.researchgate.net/publication/282948518_Simple_fabrication_of_perovskite_solar_cells_using_lead_acetate_as_lead_source_at_low_temperature
https://pubs.acs.org/doi/abs/10.1021/acsami.6b03276
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10865526/
https://pubs.acs.org/doi/10.1021/acsomega.3c08912
https://www.researchgate.net/publication/378129568_Scalable_Lead_Acetate-Based_Perovskite_Thin_Films_Prepared_via_Controlled_Nucleation_and_Growth_under_Near_Ambient_Conditions
https://pmc.ncbi.nlm.nih.gov/articles/PMC10882608/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15796170?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lu, J., Zhou, Y., Zu, Y., Chen, W., Chen, H., Chen, P., ... & Cheng, Y. B. (2021). Efficient and

stable formamidinium–caesium perovskite solar cells and modules from lead acetate-based

precursors. Energy & Environmental Science, 14(3), 1568-1577. [Link][6]

Sirkiä, S., Masood, M. T., Hadadian, M., Qudsia, S., Rosqvist, E., Zakeeruddin, S. M., ... &

Kaskela, A. (2024). Scalable Lead Acetate-Based Perovskite Thin Films Prepared via

Controlled Nucleation and Growth under Near Ambient Conditions. ResearchGate. [Link]

Sirkiä, S., Masood, M. T., Hadadian, M., Qudsia, S., Rosqvist, E., Zakeeruddin, S. M., ... &

Kaskela, A. (2024). Scalable Lead Acetate-Based Perovskite Thin Films Prepared via

Controlled Nucleation and Growth under Near Ambient Conditions. National Institutes of

Health. [Link]

Sirkiä, S., Masood, M. T., Hadadian, M., Qudsia, S., Rosqvist, E., Zakeeruddin, S. M., ... &

Kaskela, A. (2024). Scalable Lead Acetate-Based Perovskite Thin Films Prepared via

Controlled Nucleation and Growth under Near Ambient Conditions. UTUPub. [Link]

Ming, Y., Hu, Y., Mei, A., Rong, Y., & Han, H. (2022). Application of Lead Acetate Additive for

Printable Perovskite Solar Cell. Journal of Inorganic Materials, 37(2), 197. [Link][8]

Ming, Y., Hu, Y., Mei, A., Rong, Y., & Han, H. (2022). Application of Lead Acetate Additive for

Printable Perovskite Solar Cell. Researching. [Link][7]

Request PDF on ResearchGate: Simple fabrication of perovskite solar cells using lead

acetate as lead source at low temperature. (2016). ResearchGate. [Link][12]

Li, M., Wu, Y., Li, C., Zhang, X., Wang, H., & Wang, M. (2016). Acetate Salts as Nonhalogen

Additives To Improve Perovskite Film Morphology for High-Efficiency Solar Cells. ACS

Applied Materials & Interfaces, 8(38), 25235–25243. [Link][11]

Request PDF on ResearchGate: Improving the quality of perovskite based on lead acetate

for efficient solar cell. (2017). ResearchGate. [Link][1]

Request PDF on ResearchGate: Lead acetate precursor based p-i-n perovskite solar cells

with enhanced reproducibility and low hysteresis. (2017). ResearchGate. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2021/ee/d0ee03755c
https://pubs.rsc.org/en/content/articlelanding/2023/ee/d2ee01634f
https://www.researchgate.net/publication/377995166_Scalable_Lead_Acetate-Based_Perovskite_Thin_Films_Prepared_via_Controlled_Nucleation_and_Growth_under_Near_Ambient_Conditions
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10865526/
https://www.utupub.fi/handle/10024/176662
https://www.jim.org.cn/EN/Y2022/V37/I2/197
https://www.jim.org.cn/EN/10.15541/jim20210538
https://www.researching.cn/articles/OJ5da21c7577551221
https://www.researching.cn/articles/OJ5326c5f4c0cc6c45
https://www.researchgate.net/publication/299525141_Simple_fabrication_of_perovskite_solar_cells_using_lead_acetate_as_lead_source_at_low_temperature
https://www.researchgate.net/publication/282948518_Simple_fabrication_of_perovskite_solar_cells_using_lead_acetate_as_lead_source_at_low_temperature
https://pubs.acs.org/doi/10.1021/acsami.6b07548
https://pubs.acs.org/doi/abs/10.1021/acsami.6b03276
https://www.researchgate.net/publication/320147986_Improving_the_quality_of_perovskite_based_on_lead_acetate_for_efficient_solar_cell
https://www.researchgate.net/publication/334841208_Improving_the_quality_of_perovskite_based_on_lead_acetate_for_efficient_solar_cell
https://www.researchgate.net/publication/319207008_Lead_acetate_precursor_based_p-i-n_perovskite_solar_cells_with_enhanced_reproducibility_and_low_hysteresis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15796170?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Forgács, D., Zohar, A., & Vaynzof, Y. (2017). Lead acetate precursor based p-i-n perovskite

solar cells with enhanced reproducibility and low hysteresis. Journal of Materials Chemistry

A, 5(8), 3848-3854. [Link][2]

Wang, Y., Wu, T., Barbaud, J., Kong, J., & Li, M. (2022). Defects and Defect Passivation in

Perovskite Solar Cells. MDPI. [Link][9]

Protesescu, L., Bodnarchuk, M. I., & Kovalenko, M. V. (2021). Defect Passivation in Lead-

Halide Perovskite Nanocrystals and Thin Films: Toward Efficient LEDs and Solar Cells.

Angewandte Chemie International Edition, 60(40), 21636–21660. [Link][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. pubs.acs.org [pubs.acs.org]

4. researchgate.net [researchgate.net]

5. Scalable Lead Acetate-Based Perovskite Thin Films Prepared via Controlled Nucleation
and Growth under Near Ambient Conditions - PMC [pmc.ncbi.nlm.nih.gov]

6. Efficient and stable formamidinium–caesium perovskite solar cells and modules from lead
acetate-based precursors - Energy & Environmental Science (RSC Publishing)
[pubs.rsc.org]

7. researching.cn [researching.cn]

8. Application of Lead Acetate Additive for Printable Perovskite Solar Cell [jim.org.cn]

9. mdpi.com [mdpi.com]

10. Defect Passivation in Lead‐Halide Perovskite Nanocrystals and Thin Films: Toward
Efficient LEDs and Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]

11. pubs.acs.org [pubs.acs.org]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.researchgate.net/publication/319207008_Lead_acetate_precursor_based_p-i-n_perovskite_solar_cells_with_enhanced_reproducibility_and_low_hysteresis
https://www.researchgate.net/publication/277960450_Lead_acetate_precursor_based_p-i-n_perovskite_solar_cells_with_enhanced_reproducibility_and_low_hysteresis
https://www.mdpi.com/2079-4991/12/21/3828
https://www.mdpi.com/1420-3049/29/9/2104
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8518834/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8518834/
https://www.benchchem.com/product/b15796170?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/334841208_Improving_the_quality_of_perovskite_based_on_lead_acetate_for_efficient_solar_cell
https://www.researchgate.net/publication/277960450_Lead_acetate_precursor_based_p-i-n_perovskite_solar_cells_with_enhanced_reproducibility_and_low_hysteresis
https://pubs.acs.org/doi/10.1021/acsomega.3c08912
https://www.researchgate.net/publication/378129568_Scalable_Lead_Acetate-Based_Perovskite_Thin_Films_Prepared_via_Controlled_Nucleation_and_Growth_under_Near_Ambient_Conditions
https://pmc.ncbi.nlm.nih.gov/articles/PMC10882608/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10882608/
https://pubs.rsc.org/en/content/articlelanding/2023/ee/d2ee01634f
https://pubs.rsc.org/en/content/articlelanding/2023/ee/d2ee01634f
https://pubs.rsc.org/en/content/articlelanding/2023/ee/d2ee01634f
https://www.researching.cn/articles/OJ5326c5f4c0cc6c45
https://www.jim.org.cn/EN/10.15541/jim20210538
https://www.mdpi.com/1420-3049/29/9/2104
https://pmc.ncbi.nlm.nih.gov/articles/PMC8518834/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8518834/
https://pubs.acs.org/doi/abs/10.1021/acsami.6b03276
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15796170?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Technical Support Center: Pinhole-Free Perovskite
Films with Lead Acetate Precursors]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15796170/docs#technical-support-center-pinhole-
free-perovskite-films-with-lead-acetate-precursors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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